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N-(5-amino-1H-tetraazol-1-yl)-N-{[5-(3-chloro-4-fluorophenyl)-2-furyl]methylene}amine N-(5-amino-1H-tetraazol-1-yl)-N-{[5-(3-chloro-4-fluorophenyl)-2-furyl]methylene}amine
Brand Name: Vulcanchem
CAS No.:
VCID: VC0921195
InChI: InChI=1S/C12H8ClFN6O/c13-9-5-7(1-3-10(9)14)11-4-2-8(21-11)6-16-20-12(15)17-18-19-20/h1-6H,(H2,15,17,19)/b16-6+
SMILES: C1=CC(=C(C=C1C2=CC=C(O2)C=NN3C(=NN=N3)N)Cl)F
Molecular Formula: C12H8ClFN6O
Molecular Weight: 306.68 g/mol

N-(5-amino-1H-tetraazol-1-yl)-N-{[5-(3-chloro-4-fluorophenyl)-2-furyl]methylene}amine

CAS No.:

Cat. No.: VC0921195

Molecular Formula: C12H8ClFN6O

Molecular Weight: 306.68 g/mol

* For research use only. Not for human or veterinary use.

N-(5-amino-1H-tetraazol-1-yl)-N-{[5-(3-chloro-4-fluorophenyl)-2-furyl]methylene}amine -

Specification

Molecular Formula C12H8ClFN6O
Molecular Weight 306.68 g/mol
IUPAC Name 1-[(E)-[5-(3-chloro-4-fluorophenyl)furan-2-yl]methylideneamino]tetrazol-5-amine
Standard InChI InChI=1S/C12H8ClFN6O/c13-9-5-7(1-3-10(9)14)11-4-2-8(21-11)6-16-20-12(15)17-18-19-20/h1-6H,(H2,15,17,19)/b16-6+
Standard InChI Key ARKLOIABDGGEEM-OMCISZLKSA-N
Isomeric SMILES C1=CC(=C(C=C1C2=CC=C(O2)/C=N/N3C(=NN=N3)N)Cl)F
SMILES C1=CC(=C(C=C1C2=CC=C(O2)C=NN3C(=NN=N3)N)Cl)F
Canonical SMILES C1=CC(=C(C=C1C2=CC=C(O2)C=NN3C(=NN=N3)N)Cl)F

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